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Compound of Interest

Compound Name: JWH 011

Cat. No.: B597868 Get Quote

An In-depth Examination of the Synthetic Cannabinoid JWH-011, Including its Physicochemical

Properties, Synthesis, and Biological Activity.

This technical guide provides a comprehensive overview of JWH-011, a potent synthetic

cannabinoid of the naphthoylindole class. The document is intended for researchers, scientists,

and drug development professionals, offering detailed information on its chemical

characteristics, synthesis, and interaction with the endocannabinoid system. All quantitative

data is presented in structured tables for clarity, and detailed experimental protocols are

provided for key methodologies.

Core Properties of JWH-011
JWH-011 is a synthetic cannabinoid that is structurally analogous to JWH-004.[1] Its

fundamental physicochemical properties are summarized below.

Property Value Citation

CAS Number 155471-13-9 [1]

Molecular Formula C27H29NO [1]

Molecular Weight 383.5 g/mol [1]

Synonyms

[2-methyl-1-(1-

methylhexyl)-1H-indol-3-yl]-1-

naphthalenyl-methanone

[1]
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Cannabinoid Receptor Binding Affinity
JWH-011 is an analog of JWH-004, a naphthoylindole with high affinity for both the central

cannabinoid receptor (CB1) and the peripheral cannabinoid receptor (CB2).[1] The binding

affinities (Ki) of the related compound JWH-004 are presented as a reference.

Compound
CB1 Receptor Ki
(nM)

CB2 Receptor Ki
(nM)

Citation

JWH-004 48 4.02 [1]

Synthesis of JWH-011
The synthesis of JWH-011, a naphthoylindole, can be achieved through a two-step process

analogous to the synthesis of similar compounds like JWH-018.[2][3] The general synthetic

route involves a Friedel-Crafts acylation of 2-methylindole followed by N-alkylation.

Step 1: Friedel-Crafts Acylation

The first step is the acylation of 2-methylindole with 1-naphthoyl chloride in the presence of a

Lewis acid catalyst, such as aluminum chloride (AlCl3), to form (2-methyl-1H-indol-3-yl)

(naphthalen-1-yl)methanone.

Step 2: N-Alkylation

The intermediate from the first step is then N-alkylated using 2-bromohexane in the presence of

a base, such as sodium hydride (NaH), in a suitable solvent like dimethylformamide (DMF) to

yield the final product, JWH-011.

Biological Activity and Signaling Pathways
JWH-011, like other synthetic cannabinoids, exerts its effects through the activation of

cannabinoid receptors, primarily the CB1 receptor located in the central nervous system. The

activation of the CB1 receptor, a G-protein coupled receptor (GPCR), initiates a downstream

signaling cascade.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://bertin-bioreagent.cvmh.fr/jwh-011/
https://bertin-bioreagent.cvmh.fr/jwh-011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5951724/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8683641/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The binding of JWH-011 to the CB1 receptor leads to the activation of an associated inhibitory

G-protein (G_i/o). This activation results in the inhibition of adenylyl cyclase, which in turn

decreases the intracellular concentration of cyclic adenosine monophosphate (cAMP). This

signaling pathway is a hallmark of cannabinoid receptor agonists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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